Cas no 1483561-65-4 (2-{(3-methoxyphenyl)methylamino}propane-1,3-diol)

• Product Name: 2-{(3-methoxyphenyl)methylamino}propane-1,3-diol
• CAS No: 1483561-65-4
• MF: C₁₁H₁₇NO₃
• MW: 211.257583379745
• CID: 5219323
• PubChem ID: 65314869
• Update Time: 2025-10-07

2-{(3-methoxyphenyl)methylamino}propane-1,3-diol Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediol, 2-[[(3-methoxyphenyl)methyl]amino]-
• 2-{(3-methoxyphenyl)methylamino}propane-1,3-diol

• Inchi： 1S/C11H17NO3/c1-15-11-4-2-3-9(5-11)6-12-10(7-13)8-14/h2-5,10,12-14H,6-8H2,1H3
• InChI Key： CPNXFEZMHNCJDC-UHFFFAOYSA-N
• SMILES： C(O)C(NCC1=CC=CC(OC)=C1)CO

Additional information on 2-{(3-methoxyphenyl)methylamino}propane-1,3-diol

Comprehensive Analysis of 2-{(3-methoxyphenyl)methylamino}propane-1,3-diol (CAS No. 1483561-65-4)

In the realm of organic chemistry and pharmaceutical research, 2-{(3-methoxyphenyl)methylamino}propane-1,3-diol (CAS No. 1483561-65-4) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its methoxyphenyl and propane-1,3-diol moieties, is a subject of interest for researchers exploring novel synthetic pathways and bioactive molecules. Its methylamino group further enhances its reactivity, making it a versatile intermediate in organic synthesis.

The growing demand for specialty chemicals in the pharmaceutical and agrochemical industries has propelled the study of compounds like 2-{(3-methoxyphenyl)methylamino}propane-1,3-diol. Recent trends in green chemistry and sustainable synthesis have also highlighted the need for eco-friendly derivatives of such molecules. Researchers are increasingly focusing on optimizing the synthesis of this compound to reduce environmental impact while maintaining high yield and purity.

One of the most frequently asked questions in scientific forums is: "What are the potential applications of 2-{(3-methoxhenyl)methylamino}propane-1,3-diol in drug development?" Preliminary studies suggest that this compound could serve as a precursor for central nervous system (CNS) therapeutics, given its structural similarity to known neuromodulators. Additionally, its diol functionality makes it a candidate for polymer chemistry, where it could be used to create biodegradable materials.

The CAS No. 1483561-65-4 is often associated with searches for "high-purity chemical intermediates" and "custom synthesis services." This reflects the industrial demand for reliable sources of this compound, particularly in contract research organizations (CROs) and pharmaceutical manufacturing. Companies specializing in fine chemicals are investing in advanced purification techniques to meet the stringent quality standards required for such applications.

Another hot topic is the computational modeling of 2-{(3-methoxyphenyl)methylamino}propane-1,3-diol to predict its physicochemical properties. With the rise of AI-driven drug discovery, researchers are leveraging molecular docking simulations to explore its interactions with biological targets. This approach accelerates the identification of potential therapeutic uses while minimizing laboratory experimentation.

In summary, 2-{(3-methoxyphenyl)methylamino}propane-1,3-diol (CAS No. 1483561-65-4) represents a promising area of research at the intersection of organic chemistry, pharmaceutical science, and material engineering. Its multifaceted applications and adaptability to modern synthetic techniques make it a compound worth watching in the coming years.